Cas no 77799-73-6 (1-Isopropylpiperidin-3-one)

1-Isopropylpiperidin-3-one Properties

Names and Identifiers

• 1-Isopropylpiperidin-3-one
• 3-Piperidinone,1-(1-methylethyl)-
• 1-isopropyl-3-piperidone
• 1-ISOPROPYL-PIPERIDIN-3-ONE
• 1-isopropyl-piperidin-3-one (N-isopropyl-3-piperidone)
• 1-propan-2-yl-3-piperidinone
• CTK5E4957
• SureCN1698543
• J-504830
• SCHEMBL1698543
• AB39319
• 1-(PROPAN-2-YL)PIPERIDIN-3-ONE
• AKOS006285842
• 3-Piperidinone, 1-(1-methylethyl)-
• 1-propan-2-ylpiperidin-3-one
• MFCD07374380
• CS-0199987
• DTXSID60506997
• 1-ISOPROPYL-3-PIPERIDINONE
• 77799-73-6
• A839199
• N-isopropyl-3-piperidone
• AMY28844
• +Expand

• MDL： MFCD07374380
• InChIKey： CYQIRCHOEWIART-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO/c1-7(2)9-5-3-4-8(10)6-9/h7H,3-6H2,1-2H3
• SMILES： CC(C)N1CCCC(=O)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.115364102g/mol
• Heavy Atom Count: 10
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Boiling Point: 65-68 ºC (0.5 Torr)
• Flash Point: 69.2±15.0 ºC,
• Solubility: Dissolution (71 g/l) (25 º C),
• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),